Cas no 1915072-62-6 (5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde)

• Product Name: 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde
• CAS No: 1915072-62-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6472914
• PubChem ID: 104071448
• Update Time: 2025-05-20

5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde
• 5-{[4-(propan-2-yl)piperazin-1-yl]methyl}furan-2-carbaldehyde
• 1915072-62-6
• EN300-1196964

• Inchi： 1S/C13H20N2O2/c1-11(2)15-7-5-14(6-8-15)9-12-3-4-13(10-16)17-12/h3-4,10-11H,5-9H2,1-2H3
• InChI Key： BXLJVLBTDNRGRU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CN1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde

Professional Introduction to 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde (CAS No. 1915072-62-6)

5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde, with the CAS number 1915072-62-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of furan derivatives and features a piperazine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The structural characteristics of this compound, particularly its aldehyde functional group and the presence of a propyl-substituted piperazine ring, contribute to its versatility in pharmaceutical applications.

The compound's molecular structure is highly interesting from a chemical perspective. The furan ring introduces a unique electronic environment, which can influence the reactivity and biological activity of the molecule. The aldehyde group, on the other hand, serves as a reactive site for further functionalization, enabling the synthesis of more complex structures. These features make 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde a crucial building block in medicinal chemistry.

In recent years, there has been growing interest in furan derivatives due to their potential pharmacological properties. Furan-based compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the piperazine ring in 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde enhances its biological relevance, as piperazine derivatives are known for their ability to interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of this compound in drug discovery. For instance, researchers have utilized 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde as a precursor in the synthesis of novel molecules with potential therapeutic applications. These studies have demonstrated that modifications at the aldehyde group and the piperazine ring can lead to significant changes in biological activity, providing insights into structure-activity relationships.

The compound's reactivity also makes it useful in organic synthesis. The aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of new heterocyclic structures. This property has been exploited in the development of novel scaffolds for drug discovery.

Moreover, 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde has been investigated for its role in developing targeted therapies. Its ability to interact with specific biological targets makes it a promising candidate for designing molecules that can selectively modulate disease-related pathways. For example, researchers have explored its potential in developing treatments for neurological disorders, where piperazine derivatives have shown promise due to their ability to cross the blood-brain barrier.

The synthesis of 5-{4-(propan-2-yl)piperazin-1-ylmethyl}furan-2-carbaldehyde involves several key steps that highlight its synthetic utility. The introduction of the aldehyde group at the 2-position of the furan ring followed by functionalization at the 4-position with a propyl-substituted piperazine moiety are critical steps in its preparation. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further research.

In conclusion, 5-{4-(propan-2-yll)piperazin-l -y l m e t h y l } f u r a n - 2 - c arb al d h y d e ( C A S N o . 1 9 1 5 0 7 2 - 6 2 - 6 ) is a versatile and significant compound in chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate in drug discovery and organic synthesis. Recent studies have underscored its potential in developing novel therapeutic agents, particularly for neurological disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.